Cas no 21316-51-8 (2-(2,3,4,5,6-pentachlorophenyl)acetonitrile)

2-(2,3,4,5,6-pentachlorophenyl)acetonitrile structure
21316-51-8 structure
Product Name:2-(2,3,4,5,6-pentachlorophenyl)acetonitrile
CAS No:21316-51-8
MF:C8H2Cl5N
MW:289.373177051544
CID:1400256
PubChem ID:257531
Update Time:2025-04-20

2-(2,3,4,5,6-pentachlorophenyl)acetonitrile Chemical and Physical Properties

Names and Identifiers

    • 2-(2,3,4,5,6-pentachlorophenyl)acetonitrile
    • 21316-51-8
    • DTXSID10943833
    • NCIOpen2_004902
    • NSC85632
    • (pentachlorophenyl)acetonitrile
    • NSC-85632
    • Inchi: 1S/C8H2Cl5N/c9-4-3(1-2-14)5(10)7(12)8(13)6(4)11/h1H2
    • InChI Key: NETAEENURPVOMI-UHFFFAOYSA-N
    • SMILES: ClC1C(=C(C(=C(C=1CC#N)Cl)Cl)Cl)Cl

Computed Properties

  • Exact Mass: 286.86326
  • Monoisotopic Mass: 286.862988g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 1
  • Complexity: 233
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.7
  • Topological Polar Surface Area: 23.8Ų

Experimental Properties

  • PSA: 23.79
  • LogP: 5.01968
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